Cas no 1235181-59-5 (1h-pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione)

• Product Name: 1h-pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione
• CAS No: 1235181-59-5
• MF: C₉H₅N₃O₃
• MW: 203.154301404953
• MDL: MFCD14584853
• CID: 1218308
• PubChem ID: 23109672
• Update Time: 2025-07-18

1h-pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1h-pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione
• SureCN5731388
• pyrimidino[4',5'-5,4]furano[2,3-b]pyridine-2,4-diol
• SS-5051
• 8-oxa-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca- 1(13),2(7),3,5,9,11-hexaene-4,6-diol
• SBB093072
• QC-5326
• 8-Oxa-3,5,10-triazatricyclo[7.4.0.0(2,7)]trideca-1(13),2(7),3,5,9,11-hexaene-4,6-diol
• AKOS005073932
• 1H-pyrido[3',2':4,5]furo[3,2-d]pyrimidine-2,4-dione
• SureCN5731388; pyrimidino[4',5'-5,4]furano[2,3-b]pyridine-2,4-diol; SS-5051; 8-oxa-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca- 1(13),2(7),3,5,9,11-hexaene-4,6-diol; SBB093072; QC-5326; 8-Oxa-3,5,10-triazatricyclo[7.4.0.0(2,7)]trideca-1(13),2(7),3,5,9,11-hexaene-4,6-diol; AKOS005073932; 1H-pyrido[3',2':4,5]furo[3,2-d]pyrimidine-2,4-dione;
• 1235181-59-5
• Pyrido[3',2':4,5]furo[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 8-oxa-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-4,6-dione
• DTXSID00630629
• SCHEMBL5731388
• HJGKMXHQNJREJH-UHFFFAOYSA-N
• 2,4-Dihydroxy-pyrido[3`,2`:4,5]furo[3,2-d]pyrimidine
• 8-Oxa-3,5,10-triazatricyclo[7.4.0.0 {2,7}]trideca- 1(13),2(7),3,5,9,11-hexaene-4,6-diol; 95%

• MDL： MFCD14584853
• Inchi： 1S/C9H5N3O3/c13-7-6-5(11-9(14)12-7)4-2-1-3-10-8(4)15-6/h1-3H,(H2,11,12,13,14)
• InChI Key： HJGKMXHQNJREJH-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CN=2)C2=C1C(NC(N2)=O)=O

Computed Properties

• Exact Mass: 203.03309103g/mol
• Monoisotopic Mass: 203.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.2Ų

Additional information on 1h-pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione

Professional Introduction to 1H-Pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione (CAS No: 1235181-59-5)

1H-Pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione, with the CAS number 1235181-59-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridopyrimidine class, a structural motif known for its broad biological activity and potential therapeutic applications. The unique fused ring system of 1H-pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione makes it a promising scaffold for the development of novel bioactive molecules.

The structural framework of this compound consists of a pyridine ring fused with a furo[2,4-b]pyrimidine core, which is further functionalized by carbonyl groups at the 2 and 4 positions. This arrangement creates multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological properties. The presence of these electron-withdrawing groups enhances the electrophilicity of the molecule, making it a valuable intermediate in organic synthesis and drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of 1H-pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione and its derivatives. The pyridopyrimidine scaffold has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. Preclinical studies have demonstrated that compounds derived from this scaffold exhibit promising activities against a range of diseases, particularly in oncology and inflammatory disorders.

One of the most compelling aspects of 1H-pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione is its ability to interact with multiple targets within cellular signaling pathways. For instance, researchers have identified derivatives of this compound that show inhibitory effects on kinases and other enzymes implicated in cancer progression. These findings have opened up new avenues for developing targeted therapies that leverage the unique structural features of 1H-pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione.

The synthesis of 1H-pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, including transition metal-catalyzed coupling reactions and palladium-mediated transformations. These techniques have not only improved the efficiency of synthesis but also enabled the introduction of diverse functional groups into the molecular framework.

Recent advances in computational chemistry have further enhanced the understanding of the pharmacological properties of 1H-pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione. Molecular modeling studies have revealed insights into its binding interactions with biological targets at an atomic level. These simulations have guided the design of novel derivatives with improved affinity and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify lead compounds for further development.

The therapeutic potential of 1H-pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione has also been explored in treating inflammatory diseases. Studies have shown that certain derivatives exhibit anti-inflammatory effects by modulating cytokine production and immune cell function. This has prompted investigations into their potential use in conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability to fine-tune the chemical structure has allowed researchers to develop compounds with minimal side effects while maintaining high efficacy.

In conclusion,1H-pyrido[2,3]furo[2,4-b]pyrimidine-2,4-dione (CAS No: 1235181-59-5) represents a significant advancement in pharmaceutical chemistry due to its versatile biological activities and synthetic accessibility. The ongoing research into this compound and its derivatives holds great promise for developing innovative treatments across multiple therapeutic areas. As our understanding of its pharmacological mechanisms continues to grow,1H-pyrido[2,3]furo[2，